Cas no 1484930-26-8 (3-tert-butylcyclobutan-1-amine)

• Product Name: 3-tert-butylcyclobutan-1-amine
• CAS No: 1484930-26-8
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD21122206
• CID: 4601864
• PubChem ID: 53909271
• Update Time: 2025-06-27

3-tert-butylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butylcyclobutan-1-amine, Mixture of diastereomers
• 3-tert-butylcyclobutan-1-amine
• Cyclobutanamine, 3-(1,1-dimethylethyl)-

• MDL： MFCD21122206
• Inchi： 1S/C8H17N/c1-8(2,3)6-4-7(9)5-6/h6-7H,4-5,9H2,1-3H3
• InChI Key： WJAJWXKIHZNIQY-UHFFFAOYSA-N
• SMILES： C1(N)CC(C(C)(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-tert-butylcyclobutan-1-amine

Professional Introduction to 3-tert-butylcyclobutan-1-amine (CAS No. 1484930-26-8)

3-tert-butylcyclobutan-1-amine, identified by the chemical compound code CAS No. 1484930-26-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclobutane derivatives, characterized by a cyclic structure with four carbon atoms and substituents that modify its chemical properties. The presence of a tert-butyl group at the 3-position and an amine functional group at the 1-position imparts unique reactivity and potential applications in drug discovery and material science.

The synthesis of 3-tert-butylcyclobutan-1-amine involves multi-step organic transformations, typically starting from cyclobutene or cyclobutanone precursors. The introduction of the tert-butyl group enhances the steric hindrance around the ring, which can influence both electronic and steric properties. This steric effect is particularly valuable in medicinal chemistry, where it can modulate binding interactions with biological targets such as enzymes and receptors. The amine functionality, on the other hand, provides a site for further derivatization, enabling the creation of more complex molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in cyclobutane derivatives due to their structural novelty and potential therapeutic benefits. The rigid cyclic framework of these compounds often leads to higher binding affinities and improved metabolic stability compared to acyclic analogs. For instance, studies have shown that cyclobutane-based scaffolds can be effective in inhibiting various enzymatic targets relevant to diseases such as cancer and inflammation. The tert-butyl-substituted derivative, in particular, has been explored for its ability to engage with hydrophobic pockets in protein active sites, enhancing drug-like properties.

One of the most compelling aspects of 3-tert-butylcyclobutan-1-amine is its utility as a building block in the development of novel therapeutics. Researchers have leveraged this compound to create libraries of derivatives for high-throughput screening (HTS) campaigns. The amine group serves as a versatile handle for coupling reactions, allowing for the attachment of pharmacophores that modulate specific biological pathways. For example, recent studies have demonstrated its use in designing small-molecule inhibitors targeting kinases, which are critical enzymes in signal transduction pathways involved in cell growth and division.

The pharmacokinetic profile of 3-tert-butylcyclobutan-1-amine is also an area of active investigation. The bulky tert-butyl group can influence solubility and membrane permeability, factors that are crucial for drug absorption, distribution, metabolism, and excretion (ADME). Computational modeling studies have been employed to predict how this substitution pattern affects these properties, providing valuable insights for optimizing lead compounds. Such simulations are increasingly integral to modern drug discovery pipelines, enabling rapid screening and prioritization of candidates based on predicted behavior.

Furthermore, the synthetic accessibility of 3-tert-butylcyclobutan-1-amine has been improved through innovative methodologies that streamline its preparation. Transition-metal-catalyzed reactions have emerged as particularly powerful tools for constructing complex cyclic structures efficiently. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce functional groups at specific positions within the cyclobutane ring with high selectivity. These advances not only reduce synthetic costs but also open new avenues for exploring derivatives with enhanced biological activity.

The role of 3-tert-butylcyclobutan-1-amine in medicinal chemistry extends beyond kinase inhibition; it has also been explored as a precursor for other therapeutic classes. For example, its incorporation into heterocyclic frameworks has yielded compounds with antimicrobial and anti-inflammatory properties. The versatility of this scaffold underscores its importance as a privileged structure in drug design. By modifying substituents or introducing additional functional groups, chemists can fine-tune the pharmacological profile to address unmet medical needs.

Recent advances in biocatalysis have further expanded the applications of cyclobutane derivatives like 3-tert-butylcycлобutanб═1б═amine. Enzymatic methods offer sustainable alternatives to traditional synthetic routes by reducing waste generation and energy consumption. For instance, transaminases have been employed to introduce amine functionalities with high enantioselectivity under mild conditions. Such biocatalytic approaches align with green chemistry principles and contribute to more environmentally friendly drug development processes.

The future direction of research on 3-tert-butylcycлобutanб═1б═amine is likely to focus on expanding its therapeutic applications through innovative chemical biology approaches. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in identifying new targets and optimizing existing ones. By integrating computational modeling with experimental validation, researchers aim to uncover novel mechanisms by which this compound interacts with biological systems.

In conclusion, 3-tert-butylcycлобutanб═1б═amine (CAS No. 1484930б═26б═8) represents a promising scaffold in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features—combining steric hindrance from the tert-butyl group with reactivity from the amine functionality—make it an invaluable building block for drug discovery efforts worldwide. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to play an increasingly significant role in developing next-generation therapeutics.